Cas no 2229683-56-9 (6-(thiophen-3-yl)hex-3-en-2-one)

• Product Name: 6-(thiophen-3-yl)hex-3-en-2-one
• CAS No: 2229683-56-9
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 6456189
• PubChem ID: 165840476
• Update Time: 2025-05-20

6-(thiophen-3-yl)hex-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(thiophen-3-yl)hex-3-en-2-one
• EN300-1782814
• 2229683-56-9

• Inchi： 1S/C10H12OS/c1-9(11)4-2-3-5-10-6-7-12-8-10/h2,4,6-8H,3,5H2,1H3/b4-2+
• InChI Key： NBAOUFVHNCTOHN-DUXPYHPUSA-N
• SMILES： S1C=CC(=C1)CC/C=C/C(C)=O

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.3Ų

Additional information on 6-(thiophen-3-yl)hex-3-en-2-one

6-(Thiophen-3-yl)hex-3-en-2-one (CAS No: 2229683-56-9)

6-(Thiophen-3-yl)hex-3-en-2-one, also known by its CAS number 2229683-56-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a thiophene ring and a conjugated enone system, exhibits remarkable properties that make it a valuable tool in various applications.

The molecular structure of 6-(Thiophen-3-yl)hex-3-en-2-one consists of a six-membered thiophene ring attached to a hexenone chain. This arrangement creates a conjugated system that enhances its electronic properties, making it highly suitable for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that this compound can significantly improve the efficiency of OLEDs by optimizing charge transport and emission characteristics.

One of the most intriguing aspects of 6-(Thiophen-3-yl)hex-3-en-2-one is its ability to participate in various chemical reactions, including Diels-Alder reactions and other cycloaddition processes. These reactions have opened up new avenues for synthesizing complex molecules with tailored functionalities. For instance, researchers have successfully utilized this compound as a building block for constructing advanced polymers with enhanced mechanical and thermal stability.

In terms of synthesis, 6-(Thiophen-3-yl)hex-3-en-2-one can be prepared through a variety of methods, including oxidative coupling and organocatalytic processes. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments have made the compound more accessible for industrial applications.

The application potential of 6-(Thiophen-3-yli(hex)-3-enone) extends beyond electronics into areas such as drug discovery and biotechnology. Its unique electronic properties make it an ideal candidate for designing bioactive molecules with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, paving the way for future drug development.

In conclusion, 6-(Thiophen_yl)hex_ene_one, with its distinctive structure and versatile properties, continues to be a subject of intense research interest. As new applications emerge and synthesis methods improve, this compound is poised to play an increasingly important role in advancing modern materials science and organic chemistry.